Cas no 1396879-83-6 (N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-2,5-dimethylbenzamide)

• Product Name: N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-2,5-dimethylbenzamide
• CAS No: 1396879-83-6
• MF: C₁₅H₂₃NO₂S
• MW: 281.413623094559
• CID: 6161339
• PubChem ID: 71787276
• Update Time: 2024-01-13

N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-2,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-2,5-dimethylbenzamide
• N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-2,5-dimethylbenzamide
• F6186-1042
• AKOS024536088
• N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2,5-dimethylbenzamide
• N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-2,5-dimethylbenzamide
• 1396879-83-6
• VU0534945-1

• Inchi： 1S/C15H23NO2S/c1-11-5-6-12(2)13(9-11)14(17)16-10-15(3,18)7-8-19-4/h5-6,9,18H,7-8,10H2,1-4H3,(H,16,17)
• InChI Key： VPSQXPJUIHEUCW-UHFFFAOYSA-N
• SMILES： S(C)CCC(C)(CNC(C1C=C(C)C=CC=1C)=O)O

Computed Properties

• Exact Mass: 281.14495015g/mol
• Monoisotopic Mass: 281.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides